Cas no 477535-14-1 (3,4-Bis(trifluoromethyl)benzaldehyde)

• Product Name: 3,4-Bis(trifluoromethyl)benzaldehyde
• CAS No: 477535-14-1
• MF: C₉H₄F₆O
• MW: 242.117883682251
• CID: 2645988
• PubChem ID: 20507139
• Update Time: 2025-04-21

3,4-Bis(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 477535-14-1
• SCHEMBL472408
• RCJACENJUMMQHQ-UHFFFAOYSA-N
• 3,4-bis(trifluoromethyl)benzaldehyde
• 3,4-Bis(trifluoromethyl)benzaldehyde

• Inchi： 1S/C9H4F6O/c10-8(11,12)6-2-1-5(4-16)3-7(6)9(13,14)15/h1-4H
• InChI Key： RCJACENJUMMQHQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=CC=1C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 242.01663372Da
• Monoisotopic Mass: 242.01663372Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų